Cas no 1516192-86-1 ((4-cyclohexylphenyl)methanesulfonyl chloride)

• Product Name: (4-cyclohexylphenyl)methanesulfonyl chloride
• CAS No: 1516192-86-1
• MF: C₁₃H₁₇ClO₂S
• MW: 272.790881872177
• MDL: MFCD26611632
• CID: 4603418
• PubChem ID: 83557780
• Update Time: 2025-06-23

(4-cyclohexylphenyl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (4-cyclohexylphenyl)methanesulfonyl chloride
• Benzenemethanesulfonyl chloride, 4-cyclohexyl-

• MDL： MFCD26611632
• Inchi： 1S/C13H17ClO2S/c14-17(15,16)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h6-9,12H,1-5,10H2
• InChI Key： IIJMBTBTBIIKRG-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)=CC=C(C2CCCCC2)C=C1

Additional information on (4-cyclohexylphenyl)methanesulfonyl chloride

Professional Introduction to (4-cyclohexylphenyl)methanesulfonyl chloride (CAS No. 1516192-86-1)

Compound with the CAS number 1516192-86-1, specifically identified as (4-cyclohexylphenyl)methanesulfonyl chloride, represents a significant molecule in the realm of pharmaceutical and chemical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both cyclohexyl and phenyl groups in its molecular framework imparts distinct reactivity and functionality, making it a valuable intermediate in the development of novel chemical entities.

The structural motif of (4-cyclohexylphenyl)methanesulfonyl chloride consists of a methanesulfonyl chloride functional group attached to a phenyl ring substituted at the fourth position with a cyclohexyl group. This configuration contributes to its versatility as a synthetic building block. The methanesulfonyl chloride moiety is particularly noteworthy for its role as a sulfonating agent, facilitating the introduction of sulfonyl groups into various organic molecules. This reactivity is crucial in medicinal chemistry, where sulfonamide derivatives are prevalent due to their biological activity.

In recent years, there has been a surge in research focused on developing new sulfonamide-based drugs, owing to their broad spectrum of biological activities. Compounds containing the sulfonamide group have demonstrated efficacy in treating conditions ranging from infectious diseases to chronic disorders such as diabetes and cancer. The synthesis of these compounds often relies on sulfonyl chlorides as key intermediates, highlighting the importance of (4-cyclohexylphenyl)methanesulfonyl chloride in this context.

One of the most compelling aspects of (4-cyclohexylphenyl)methanesulfonyl chloride is its utility in constructing complex molecular architectures. The cyclohexyl group introduces steric bulk, which can be strategically employed to modulate the binding affinity and selectivity of drug candidates. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions, where precise spatial orientation is often critical for efficacy.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug discovery. The phenyl ring in (4-cyclohexylphenyl)methanesulfonyl chloride serves as an excellent scaffold for incorporating additional functional groups, enabling the creation of diverse chemical libraries. Such libraries are essential for high-throughput screening (HTS) campaigns aimed at identifying lead compounds with desired pharmacological properties.

Recent advancements in computational chemistry have further enhanced the utility of (4-cyclohexylphenyl)methanesulfonyl chloride. Molecular modeling techniques allow researchers to predict the behavior of this compound in various reaction scenarios, thereby optimizing synthetic routes and minimizing experimental trials. These computational tools are particularly valuable in drug discovery pipelines, where rapid and efficient synthesis is paramount.

The role of sulfonamides extends beyond their use as drug candidates; they also serve as important probes in biochemical research. For instance, sulfonyl chlorides like (4-cyclohexylphenyl)methanesulfonyl chloride are employed in studying enzyme mechanisms and developing enzyme inhibitors. Their ability to covalently modify target proteins provides insights into protein function and interaction networks.

In conclusion, compound CAS No. 1516192-86-1, identified as (4-cyclohexylphenyl)methanesulfonyl chloride, represents a versatile and valuable intermediate in pharmaceutical and chemical research. Its unique structural features and reactivity make it an indispensable tool for synthesizing sulfonamide-based compounds, which are pivotal in addressing various therapeutic challenges. As research continues to uncover new applications for this compound, its significance in drug discovery and biochemical studies is expected to grow further.